Cas no 1247239-61-7 (4-cyclobutoxy-3-fluoroaniline)

• Product Name: 4-cyclobutoxy-3-fluoroaniline
• CAS No: 1247239-61-7
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• MDL: MFCD16684268
• CID: 4580410
• PubChem ID: 62116129
• Update Time: 2025-05-24

4-cyclobutoxy-3-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 4-cyclobutoxy-3-fluoroaniline
• Benzenamine, 4-(cyclobutyloxy)-3-fluoro-

• MDL： MFCD16684268
• Inchi： 1S/C10H12FNO/c11-9-6-7(12)4-5-10(9)13-8-2-1-3-8/h4-6,8H,1-3,12H2
• InChI Key： ZMWLFXGBUMIXQI-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(OC2CCC2)C(F)=C1

Additional information on 4-cyclobutoxy-3-fluoroaniline

Introduction to 4-cyclobutoxy-3-fluoroaniline (CAS No. 1247239-61-7)

4-cyclobutoxy-3-fluoroaniline, identified by the Chemical Abstracts Service Number (CAS No.) 1247239-61-7, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic amine features a unique structural configuration that has garnered considerable attention from synthetic chemists and biologists due to its potential applications in drug discovery and material science. The presence of both a cyclobutyl ether moiety and a fluorinated aniline ring imparts distinct electronic and steric properties, making it a versatile intermediate for developing novel bioactive molecules.

The cyclobutoxy group in the molecular structure contributes to steric hindrance, which can influence the binding affinity of the compound to biological targets. This feature is particularly valuable in medicinal chemistry, where precise spatial interactions between a drug and its receptor are critical for efficacy. In contrast, the fluoroaniline component introduces fluorine atoms, which are well-documented for their ability to modulate metabolic stability, lipophilicity, and pharmacokinetic profiles of pharmaceutical agents. The combination of these two structural elements in 4-cyclobutoxy-3-fluoroaniline suggests a promising scaffold for designing compounds with enhanced biological activity and improved pharmacological properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of such compounds with greater accuracy. Molecular modeling studies indicate that 4-cyclobutoxy-3-fluoroaniline may exhibit inhibitory effects on certain enzymes and receptors, making it a candidate for further exploration in therapeutic contexts. For instance, its structural motif could be leveraged to develop inhibitors targeting enzymes involved in inflammatory pathways or metabolic disorders. The fluorine atom, in particular, has been shown to enhance binding interactions by increasing electron density in specific regions of the molecule, which could be exploited to improve drug potency.

In the context of agrochemical research, 4-cyclobutoxy-3-fluoroaniline has shown potential as a precursor for synthesizing novel pesticides with improved selectivity and reduced environmental impact. The cyclobutyl group can contribute to soil persistence, while the fluorinated aniline moiety may enhance systemic movement within plants, leading to more effective pest control. Furthermore, the compound’s stability under various environmental conditions makes it a promising candidate for field applications. Field trials have begun to assess its efficacy against key agricultural pests while evaluating its safety profile for non-target organisms.

The synthesis of 4-cyclobutoxy-3-fluoroaniline involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps include the introduction of the cyclobutoxy group via nucleophilic substitution followed by fluorination at the aniline ring. Advances in catalytic systems have enabled more efficient and sustainable routes to this compound, reducing waste generation and energy consumption. Such improvements align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

The pharmacological potential of 4-cyclobutoxy-3-fluoroaniline has been further explored through preclinical studies. Initial experiments suggest that it may exhibit antiviral or antibacterial properties due to its ability to disrupt essential biological processes in pathogens. The compound’s unique structural features allow it to interact with cellular targets in ways that conventional drugs may not, offering a new avenue for therapeutic intervention. Researchers are particularly interested in its potential as an antiviral agent, given the ongoing challenges posed by emerging viral strains.

From an industrial perspective, 4-cyclobutoxy-3-fluoroaniline represents a valuable building block for fine chemical synthesis. Its incorporation into larger molecular frameworks can yield derivatives with tailored properties for specific applications. For example, it could serve as a precursor for liquid crystals or advanced materials requiring precise molecular architecture. The demand for such specialized compounds is growing alongside advancements in nanotechnology and electronic devices.

The regulatory landscape for compounds like 4-cyclobutoxy-3-fluoroaniline is continually evolving to ensure safety and efficacy across multiple sectors. Manufacturers must navigate stringent guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) when developing new applications for this substance. Compliance with these regulations is essential for commercialization but also drives innovation through rigorous testing protocols.

In conclusion,4-cyclobutoxy-3-fluoroaniline (CAS No. 1247239-61-7) stands as a testament to the ingenuity of modern chemical research. Its unique structural features offer broad applications across pharmaceuticals, agrochemicals, and materials science industries while presenting opportunities for further discovery through interdisciplinary collaboration between chemists, biologists, and engineers.